Cas no 1147-84-8 (4-butoxy-3,5-dimethoxybenzoic acid)

4-Butoxy-3,5-dimethoxybenzoic acid is a substituted benzoic acid derivative characterized by its butoxy and dimethoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate in the preparation of more complex molecules. The presence of electron-donating alkoxy groups enhances its solubility in organic solvents, facilitating its use in reactions requiring polar environments. Its benzoic acid core provides a reactive carboxyl group for further derivatization, such as esterification or amidation. The compound's structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules with tailored properties.

4-butoxy-3,5-dimethoxybenzoic acid structure

1147-84-8 structure

Product Name:4-butoxy-3,5-dimethoxybenzoic acid

CAS No:1147-84-8

MF:C₁₃H₁₈O₅

MW:254.279024600983

CID:1202572

PubChem ID:10445014

Update Time:2025-05-27

4-butoxy-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-butoxy-3,5-dimethoxy-
- 4-butoxy-3,5-dimethoxybenzoic acid
- 4-n-butoxy-3,5-dimethoxybenzoic acid
- 4-butyloxy-3,5-dimethoxybenzoic acid
- SCHEMBL5026091
- DTXSID10440059
- 1147-84-8
- BAA14784
- Z425843772
- OVEWGFZLBASBNE-UHFFFAOYSA-N
- EN300-14472554
- Inchi： 1S/C13H18O5/c1-4-5-6-18-12-10(16-2)7-9(13(14)15)8-11(12)17-3/h7-8H,4-6H2,1-3H3,(H,14,15)
- InChI Key： OVEWGFZLBASBNE-UHFFFAOYSA-N
- SMILES： O(C1C(=CC(C(=O)O)=CC=1OC)OC)CCCC

Computed Properties

Exact Mass: 254.11544
Monoisotopic Mass: 254.11542367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 65Å²

Experimental Properties

PSA: 64.99

4-butoxy-3,5-dimethoxybenzoic acid Pricemore >>

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Enamine	EN300-14472554-50mg	4-butoxy-3,5-dimethoxybenzoic acid	1147-84-8	95.0%	50mg	$101.0	2023-09-29
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